6-Chloro-5-fluoro-2-methoxynicotinonitrile

Specification

• CAS No.: 1820650-64-3
• Molecular Formula: C7H4ClFN2O
• Molecular Weight: 186.57 g/mol
• IUPAC Name: 6-chloro-5-fluoro-2-methoxypyridine-3-carbonitrile
• Standard InChI: InChI=1S/C7H4ClFN2O/c1-12-7-4(3-10)2-5(9)6(8)11-7/h2H,1H3
• Standard InChI Key: DRPNTXAWDOCARV-UHFFFAOYSA-N
• SMILES: COC1=NC(=C(C=C1C#N)F)Cl
• Canonical SMILES: COC1=NC(=C(C=C1C#N)F)Cl

Introduction

6-Chloro-5-fluoro-2-methoxynicotinonitrile is a chemical compound belonging to the class of nicotinonitriles, which are derivatives of nicotinic acid. This compound features a chloro group, a fluoro group, and a methoxy substituent, contributing to its unique properties and potential applications in medicinal chemistry. Its molecular formula is C7H4ClFN2O, with a molecular weight of approximately 186.57 g/mol.

Synthesis of 6-Chloro-5-fluoro-2-methoxynicotinonitrile

The synthesis of 6-Chloro-5-fluoro-2-methoxynicotinonitrile typically involves various chemical reactions, including nucleophilic substitutions and other organic synthesis techniques. Starting materials often include chlorinated and fluorinated nicotinic acid derivatives. The specific synthetic pathway may vary depending on the desired yield and purity, but generally involves multiple steps to introduce the chloro, fluoro, and methoxy groups into the nicotinonitrile framework.

Potential Applications

Research suggests that 6-Chloro-5-fluoro-2-methoxynicotinonitrile may exhibit antitumor or antimicrobial activities, although specific mechanisms are still under investigation. Its potential applications in medicinal chemistry are significant due to its unique structural features and reactivity.

Spectroscopic Analysis

Spectroscopic evaluations, such as ultraviolet-visible spectroscopy, are used to determine the absorption characteristics and vibrational modes of 6-Chloro-5-fluoro-2-methoxynicotinonitrile. These analyses are crucial for understanding its chemical properties and potential biological interactions.

Table: Comparison of 6-Chloro-5-fluoro-2-methoxynicotinonitrile with 5-Fluoro-2-methoxynicotinonitrile

Property	6-Chloro-5-fluoro-2-methoxynicotinonitrile	5-Fluoro-2-methoxynicotinonitrile
Molecular Formula	C7H4ClFN2O	C7H5FN2O
Molecular Weight	186.57 g/mol	168.15 g/mol
Substituents	Chloro, Fluoro, Methoxy	Fluoro, Methoxy
Potential Applications	Antitumor, Antimicrobial	Anticancer, Antibacterial
Synthesis	Nucleophilic substitutions	Modifications of nicotinonitrile derivatives

Both compounds belong to the class of nicotinonitriles but differ in their substituents and potential applications. 5-Fluoro-2-methoxynicotinonitrile is noted for its interaction with biological targets, such as enzymes or receptors, and has shown promise in anticancer and antibacterial research.